Cas no 133718-17-9 (Benzamide, N-cyclohexyl-N,4-dimethyl-)

Benzamide, N-cyclohexyl-N,4-dimethyl-, is a substituted benzamide derivative characterized by its cyclohexyl and methyl functional groups. This compound is of interest in organic synthesis and pharmaceutical research due to its structural versatility, which allows for potential applications as an intermediate in the development of bioactive molecules. Its well-defined molecular structure and stability under standard conditions make it suitable for use in controlled reactions. The presence of both aliphatic and aromatic components contributes to its solubility in a range of organic solvents, facilitating its integration into synthetic workflows. Further studies may explore its utility in medicinal chemistry or material science applications.

Benzamide, N-cyclohexyl-N,4-dimethyl- structure

133718-17-9 structure

Product Name:Benzamide, N-cyclohexyl-N,4-dimethyl-

CAS No:133718-17-9

MF:C₁₅H₂₁NO

MW:231.333344221115

CID:1238791

PubChem ID:5050807

Update Time:2025-06-08

Benzamide, N-cyclohexyl-N,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

- Benzamide, N-cyclohexyl-N,4-dimethyl-
- N-Cyclohexyl-N-Methyl-4-MethylbenzaMide, 97per cent
- N-cyclohexyl-N,4-dimethylbenzamide
- N-Cyclohexyl-N-methyl-4-methylbenzamide
- starbld0024497
- 133718-17-9
- N-cyclohexyl-N-methyl 4-methylbenzamide
- SCHEMBL8130980
- AKOS016610402
- ABLQWUWUGWDRBQ-UHFFFAOYSA-N
- MDL： MFCD01211868
- Inchi： 1S/C15H21NO/c1-12-8-10-13(11-9-12)15(17)16(2)14-6-4-3-5-7-14/h8-11,14H,3-7H2,1-2H3
- InChI Key： ABLQWUWUGWDRBQ-UHFFFAOYSA-N
- SMILES： O=C(C1C=CC(C)=CC=1)N(C)C1CCCCC1

Computed Properties

Exact Mass: 231.16243
Monoisotopic Mass: 231.162314293g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 250
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 20.3Å²

Experimental Properties

PSA: 20.31

Benzamide, N-cyclohexyl-N,4-dimethyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Cooke Chemical	F603829-250mg	N-Cyclohexyl-N-methyl-4-methylbenzamide	133718-17-9	97	250mg	RMB 1678.40	2025-02-21
Cooke Chemical	F603829-1g	N-Cyclohexyl-N-methyl-4-methylbenzamide	133718-17-9	97	1g	RMB 5341.60	2025-02-21